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For researchers, scientists, and drug development professionals investigating cellular signaling

pathways, the phosphorylation of Vasodilator-Stimulated Phosphoprotein (VASP) serves as a

critical biomarker. This guide provides a comprehensive comparison of tools and

methodologies for the validation of VASP phosphorylation using Western blot analysis,

supported by experimental data and detailed protocols.

The function of VASP, a key regulator of actin dynamics, is intricately modulated by its

phosphorylation status at several key residues, primarily Serine 157 (Ser157), Serine 239

(Ser239), and Threonine 278 (T278).[1][2] These phosphorylation events are downstream of

major signaling cascades initiated by cyclic nucleotides (cAMP and cGMP) and other protein

kinases, influencing cell migration, platelet activation, and axon guidance.[3][4][5]

Consequently, the accurate detection and quantification of site-specific VASP phosphorylation

are paramount for research in areas such as cancer, thrombosis, and neurobiology.[4]

Comparative Analysis of Phospho-VASP Antibodies
The selection of a highly specific and sensitive primary antibody is the most critical factor for a

successful Western blot analysis of VASP phosphorylation. Several commercial antibodies are

available, with those targeting phospho-Ser157 and phospho-Ser239 being the most widely

utilized. Below is a comparative summary of commonly used antibodies based on available

product information and citations in peer-reviewed literature.
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Target Supplier
Catalog
Number

Clonality Host
Applicati
ons

Species
Reactivity

p-VASP

(Ser157)

Cell

Signaling

Technology

3111 Polyclonal Rabbit
WB, IHC,

IF

Human,

Mouse,

Rat,

Guinea

Pig,

Monkey

p-VASP

(Ser239)

Cell

Signaling

Technology

3114 Polyclonal Rabbit WB

Human,

Mouse,

Rat,

Monkey

p-VASP

(Ser239)

Sigma-

Aldrich

(Upstate)

05-611
Monoclonal

(16C2)
Mouse WB, IC, FC

Human,

Mouse, Rat

Total VASP

Cell

Signaling

Technology

3112 Polyclonal Rabbit WB

Human,

Mouse,

Rat,

Monkey

Note: While direct head-to-head quantitative comparisons of antibody performance are not

readily available in published literature, the antibodies from Cell Signaling Technology are

frequently cited and have been validated in numerous studies for Western blotting.[5][6][7][8][9]

The monoclonal antibody from Sigma-Aldrich offers an alternative with the potential for high

specificity.[10] Researchers are encouraged to test and optimize antibodies for their specific

experimental systems.

VASP Phosphorylation Signaling Pathways
VASP phosphorylation is a convergence point for multiple signaling pathways. The diagram

below illustrates the primary kinases responsible for phosphorylating VASP at its key serine

residues. Understanding these pathways is crucial for designing experiments and interpreting

results.
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Western Blot Protocol

1. Sample Preparation
(Cell Lysis, Protein Quantification)

2. SDS-PAGE
(Protein Separation by Size)

3. Protein Transfer
(to PVDF or Nitrocellulose Membrane)

4. Blocking
(5% BSA or Milk in TBST)

5. Primary Antibody Incubation
(anti-pVASP or anti-total VASP, 4°C Overnight)

6. Washing
(TBST)

7. Secondary Antibody Incubation
(HRP-conjugated, 1h at RT)

8. Washing
(TBST)

9. Detection
(ECL Substrate)

10. Imaging & Densitometry
(Quantify Band Intensity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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